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Compound of Interest

Compound Name: 4-Amino-3-(tert-butyl)benzonitrile

Cat. No.: B3179613

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and
known properties of 4-Amino-3-(tert-butyl)benzonitrile (CAS No: 1369783-60-7). The
document collates available data on its chemical characteristics and outlines the generally
accepted synthetic pathway. It is intended to serve as a foundational resource for researchers
in organic synthesis, medicinal chemistry, and materials science. It is important to note that
while the compound is commercially available as a research chemical, detailed experimental
data and potential biological activities are not extensively documented in publicly accessible
literature.

Introduction

4-Amino-3-(tert-butyl)benzonitrile is a substituted benzonitrile derivative. Benzonitrile and its
derivatives are significant structural motifs in many areas of chemistry, including
pharmaceuticals and agrochemicals. The presence of the amino, tert-butyl, and nitrile
functional groups on the benzene ring suggests a range of potential chemical reactivities and
applications. The bulky tert-butyl group, in particular, introduces steric hindrance that can
influence the regioselectivity of further chemical modifications. This compound is primarily
utilized as a chemical intermediate in the synthesis of more complex molecules.[1]
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Chemical and Physical Properties

Detailed experimental data on the physical properties of 4-Amino-3-(tert-butyl)benzonitrile
are not readily available in the reviewed literature. The following table summarizes the basic
molecular information.

Property Value Source

CAS Number 1369783-60-7 [2][3]

Molecular Formula C11H14N2 N/A

Molecular Weight 174.24 g/mol [2]

Purity 97% - 98% (as per commercial B4

suppliers)

Storage 2-8°C, light-proof, inert gas [4]

Synthesis

The most commonly cited method for the synthesis of 4-Amino-3-(tert-butyl)benzonitrile is a
two-step process starting from 4-tert-butylbenzonitrile.[2] A detailed experimental protocol with
specific quantities, reaction times, and purification methods is not available in the public
domain. The general workflow is outlined below.

Logical Workflow for the Synthesis of 4-Amino-3-(tert-
butyl)benzonitrile
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Step 1: Nitration

Nitrating Mixture
(HNOs/H2S04)

Electrophilic Aromatic Substitution J 3-nitro-4-(tert-butyl)benzonitile |
1

Reduction of Nitro Group
4-tert-butylbenzonitrile

Step 2: Reduction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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